Cas no 2097873-27-1 (3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide
• CAS No: 2097873-27-1
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5469015
• Update Time: 2025-10-28

3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-benzo[d]imidazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide
• 3-(benzimidazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide
• 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide

• Inchi： 1S/C15H20N4O2/c1-21-9-7-16-15(20)18-8-6-12(10-18)19-11-17-13-4-2-3-5-14(13)19/h2-5,11-12H,6-10H2,1H3,(H,16,20)
• InChI Key： ABZROSMGZJPTKK-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)N1CCC(C1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 288.15862589 g/mol
• Monoisotopic Mass: 288.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.34
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide

Professional Introduction to 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide (CAS No. 2097873-27-1)

3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2097873-27-1, represents a promising candidate for further exploration in drug development, particularly in the context of central nervous system (CNS) disorders. The molecular architecture of this compound incorporates key pharmacophoric elements that are highly relevant to modern medicinal chemistry, making it a subject of intense interest among researchers.

The core structure of 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide consists of a benzodiazole moiety linked to a pyrrolidine ring, which is further functionalized with a 2-methoxyethyl amide group. The benzodiazole component is well-known for its anxiolytic, sedative, and muscle relaxant properties, while the pyrrolidine ring introduces additional conformational flexibility. This combination of structural features suggests potential therapeutic applications in conditions such as anxiety disorders, insomnia, and neurodegenerative diseases.

In recent years, there has been growing interest in the development of novel benzodiazole derivatives that exhibit improved pharmacokinetic profiles and reduced side effects compared to traditional benzodiazepines. The introduction of the 2-methoxyethyl group in 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide is particularly noteworthy, as it may enhance solubility and metabolic stability while maintaining or even enhancing receptor binding affinity. These attributes make this compound an attractive scaffold for structure-based drug design.

Current research in the field of CNS pharmacology has highlighted the importance of targeting specific neurotransmitter systems to modulate neuronal activity. The benzodiazole moiety interacts with GABA-A receptors, which are critical for mediating inhibitory neurotransmission. By incorporating this element into a novel molecular framework, researchers aim to develop compounds that can selectively enhance GABAergic signaling without the drawbacks associated with classical benzodiazepines, such as dependence and tolerance.

The pyrrolidine ring in 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide provides an additional layer of structural complexity that may contribute to its pharmacological activity. Pyrrolidine derivatives have been extensively studied for their potential role in modulating various biological pathways, including those involved in pain perception and inflammation. The presence of the 2-methoxyethyl amide group further enhances the compound's versatility by allowing for additional chemical modifications that could fine-tune its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with unprecedented accuracy. These tools have been instrumental in designing and optimizing compounds like 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide for specific therapeutic applications. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with high affinity for relevant receptors or enzymes.

The synthesis of 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide presents unique challenges due to its complex molecular structure. However, recent developments in synthetic methodologies have made it possible to access such intricate molecules with greater ease and efficiency. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled the construction of the desired framework while maintaining high yields and purity.

In conclusion, 3-(1H-1,3-benzodiazol-1-yl)-N-(2-methoxyethyl)pyrrolidine-1-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As our understanding of CNS pharmacology continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs and improving patient outcomes.